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Compound of Interest

Compound Name: 3-Methylbenzamide

Cat. No.: B1583426

A Comprehensive Comparison of 3-Methylbenzamide and N,N-diethyl-3-methylbenzamide
(DEET) for Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed comparison of the physicochemical, biological, and toxicological
properties of 3-Methylbenzamide and its well-known derivative, N,N-diethyl-3-
methylbenzamide (DEET). While DEET is a widely studied and utilized insect repellent, data
on the specific biological and toxicological profile of 3-Methylbenzamide, particularly
concerning its insect repellent activity, is less comprehensive. This document aims to
summarize the available data to facilitate further research and development in this area.

Physicochemical Properties

A comparison of the key physicochemical properties of 3-Methylbenzamide and DEET is
presented in Table 1. These properties are fundamental to understanding the behavior of these
compounds in various applications, including formulation and dermal absorption.

Table 1: Comparison of Physicochemical Properties
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) N,N-diethyl-3-
Property 3-Methylbenzamide .
methylbenzamide (DEET)
Synonyms m-Toluamide N,N-Diethyl-m-toluamide
CAS Number 618-47-3 134-62-3
Molecular Formula CsHaNO C12H17NO
Molecular Weight 135.16 g/mol 191.27 g/mol [1]
i Colorless to slightly yellow
Appearance Solid o
liquid[1]
Odor - Faint, characteristic[1]
Melting Point 93-96 °C -45 °C[1]
- , , 290-310°C, 111 °Cat 1
Boiling Point 248.86 °C (rough estimate)
mmHg
Density 1.1031 g/cm3 (rough estimate) 0.998 g/mL at 20 °C

Solubility in Water

Slightly soluble

Insoluble

Solubility in Organic Solvents

Soluble in chloroform, DMSO,
methanol

Miscible with ethanol, ether,

and most organic solvents

Biological Properties and Efficacy

N,N-diethyl-3-methylbenzamide (DEET)

DEET is the gold standard for insect repellents, effective against a wide range of arthropods

including mosquitoes, ticks, fleas, and flies.[1][2] Its efficacy is concentration-dependent, with

higher concentrations generally providing longer-lasting protection.[3] For example, a 23.8%

DEET formulation can offer a mean complete protection time of over 300 minutes.[3][4]

The mechanism of action of DEET is complex and multifaceted. It is understood to act on the

insect's olfactory system in several ways:

o Receptor Inhibition: DEET can inhibit the function of olfactory receptors (ORs) that detect

attractant host odors like 1-octen-3-ol and lactic acid.[5]
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o Receptor Activation: It can also directly activate specific gustatory and olfactory receptors,
leading to a repellent response.

e Odor Masking: DEET may also work by masking the chemical cues from a host, making it
harder for insects to locate them.

3-Methylbenzamide

There is limited publicly available data specifically evaluating the insect repellent efficacy of 3-
Methylbenzamide. While benzamide derivatives, in general, are known to possess a range of
biological activities, including insecticidal properties, the specific repellent action of 3-
Methylbenzamide against common vectors has not been well-documented in the reviewed
literature. Further research is required to determine its potential as an insect repellent and to
elucidate its mechanism of action.

Toxicological Profile

A summary of the available toxicological data for both compounds is presented in Table 2.

Table 2: Comparison of Toxicological Properties
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Property

3-Methylbenzamide

N,N-diethyl-3-
methylbenzamide (DEET)

Acute Oral LDso (Rat)

No data available

1892 - 2000 mg/kg|6]

Acute Dermal LDso (Rabbit)

No data available

3180 mg/kg|6]

Skin Irritation

Causes skin irritation[7]

Causes skin irritation[6]

Eye Irritation

Causes serious eye irritation[7]

Causes serious eye irritation[6]

Mutagenicity (Ames Test)

No data available

Not considered mutagenic

Carcinogenicity

No data available

Not listed as a carcinogen by
IARC, NTP, or OSHA

Environmental Toxicity

No data available

Harmful to aquatic organisms,
may cause long-term adverse
effects in the aquatic

environment[6][8]

N,N-diethyl-3-methylbenzamide (DEET)

DEET has been extensively studied and is considered safe for topical use when applied

according to the manufacturer's instructions.[2] It has low acute toxicity.[9] However, it can

cause skin and eye irritation.[6] In rare cases, extensive dermal absorption has been

associated with more severe side effects.[2] Environmentally, DEET is classified as harmful to

aquatic life with the potential for long-lasting effects.[6][8]

3-Methylbenzamide

The toxicological profile of 3-Methylbenzamide is not as well-defined as that of DEET.

According to available safety data, it is known to cause skin and serious eye irritation.[7] There

is a lack of publicly available data on its acute oral and dermal toxicity (LDso values), as well as

its potential for mutagenicity and carcinogenicity.

Experimental Protocols

Synthesis of 3-Methylbenzamide and DEET
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Both compounds can be synthesized from m-toluic acid. The general synthetic pathway
involves the conversion of the carboxylic acid to an acyl chloride, followed by amination.

o Synthesis of 3-Methylbenzamide: m-Toluoyl chloride is reacted with ammonia.
o Synthesis of DEET: m-Toluoyl chloride is reacted with diethylamine.[10]
A common laboratory procedure for the synthesis of DEET involves the following steps:

o Acyl Chloride Formation: m-Toluic acid is reacted with a chlorinating agent, such as thionyl
chloride or oxalyl chloride, to form m-toluoyl chloride.[10]

e Amination: The resulting m-toluoyl chloride is then reacted with diethylamine in the presence
of a base (like sodium hydroxide) to yield N,N-diethyl-3-methylbenzamide.[10]

 Purification: The crude product is then purified, typically through extraction and distillation or
chromatography.
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4 DEET Synthesis
m-Toluic Acid L(:h» m-Toluoyl Chloride HN(CaHs):
-
4 3-Methylbenzamide Synthesis
m-Toluic Acid ﬂb m-Toluoyl Chloride Ala
-
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Subject Preparation and
Repellent Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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